molecular formula C12H14N2 B1350577 2-Piperidinobenzonitrile CAS No. 72752-52-4

2-Piperidinobenzonitrile

Cat. No. B1350577
CAS RN: 72752-52-4
M. Wt: 186.25 g/mol
InChI Key: MEBVSLLKZSAIGK-UHFFFAOYSA-N
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Scientific Research Applications

Synthesis and Characterization

  • The structural diversity of the 1,2-diphenylethylamine template, which includes compounds like diphenidine and its methoxy derivatives, has been utilized in drug discovery. These substances have shown N-methyl-D-aspartate (NMDA) receptor antagonist activity, with analytical challenges in chemical analysis due to the presence of positional isomers. The synthesis and characterization of these isomers, including differentiation techniques, have been detailed, highlighting the analytical methodologies employed for their identification and stability analysis (McLaughlin et al., 2016).

Application in Drug Discovery

  • Novel benzimidazo[1,2-a]quinolines, substituted with piperidine, pyrrolidine, and piperazine nuclei, have been synthesized using an uncatalyzed amination protocol. These compounds have been characterized spectroscopically and examined for their potential as DNA-specific fluorescent probes due to their enhanced fluorescence emission intensity when bound to ct-DNA, indicating their applicability in biomedical research and drug discovery (Perin et al., 2011).

Anticancer Activity

  • A series of 2-amino-4-aryl-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile compounds were synthesized and evaluated for their in vitro anticancer activity against various cancer cell lines. These compounds exhibited significant antitumor activity, demonstrating the potential of 2-Piperidinobenzonitrile derivatives in the development of new anticancer drugs. The structure-activity relationship (SAR) analysis highlighted the influence of hydrophilicity of substituents on antitumor activity, providing insights into the design of more effective anticancer agents (El-Agrody et al., 2020).

Analytical Method Development

  • High-performance liquid chromatographic (HPLC) assay methods have been developed and validated for the quality control and stability studies of new pharmaceutical agents, demonstrating the importance of analytical methodologies in the development and quality assurance of drug candidates derived from 2-Piperidinobenzonitrile and its analogs (Dwivedi et al., 2003).

properties

IUPAC Name

2-piperidin-1-ylbenzonitrile
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InChI

InChI=1S/C12H14N2/c13-10-11-6-2-3-7-12(11)14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-9H2
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InChI Key

MEBVSLLKZSAIGK-UHFFFAOYSA-N
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Canonical SMILES

C1CCN(CC1)C2=CC=CC=C2C#N
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Molecular Formula

C12H14N2
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DSSTOX Substance ID

DTXSID20378995
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Molecular Weight

186.25 g/mol
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Product Name

2-Piperidinobenzonitrile

CAS RN

72752-52-4
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Synthesis routes and methods

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According to a similar manner to that in Reference Example 12, the title compound was synthesized from 2-fluorobenzonitrile and piperidine.
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